Cas no 2144777-76-2 (Propargyl-PEG4-CH2CO2-NHS)

• Product Name: Propargyl-PEG4-CH2CO2-NHS
• CAS No: 2144777-76-2
• MF: C₁₅H₂₁NO₈
• MW: 343.3291451931
• CID: 4641503
• PubChem ID: 131709290
• Update Time: 2025-05-24

Propargyl-PEG4-CH2CO2-NHS Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-CH2CO2-NHS
• 3,6,9,12-Tetraoxapentadec-14-ynoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• Propargyl-PEG3-CH2COONHS
• Propargyl-PEG4-CH2COO-NHS ester
• Propargyl-PEG4-CH2COOH NHS Ester
• 2,5-dioxopyrrolidin-1-yl 3,6,9,12-tetraoxapentadec-14-ynoate
• SB67121
• BP-23811
• 2,5-Dioxopyrrolidin-1-yl 3,6,9,12-tetraoxapentadec-14-yn-1-oate
• 2144777-76-2
• (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]acetate
• C70375
• AKOS040746256
• R01-0223

• Inchi： 1S/C15H21NO8/c1-2-5-20-6-7-21-8-9-22-10-11-23-12-15(19)24-16-13(17)3-4-14(16)18/h1H,3-12H2
• InChI Key： GYEPTYINFCZLBX-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)COCCOCCOCCOCC#C

Computed Properties

• Exact Mass: 343.12671663g/mol
• Monoisotopic Mass: 343.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Solid powder

Propargyl-PEG4-CH2CO2-NHS Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Propargyl-PEG4-CH2CO2-NHS

Propargyl-PEG4-CH2CO2-NHS: A Versatile Crosslinking Agent in Modern Biomedical Research

Propargyl-PEG4-CH2CO2-NHS (CAS No. 2144777-76-2) is a highly functionalized crosslinking agent that has garnered significant attention in the fields of bioconjugation, drug delivery, and materials science. This compound is a derivative of polyethylene glycol (PEG), a biocompatible polymer widely used in biomedical applications. The molecule incorporates a propargyl group, which is highly reactive and enables click chemistry reactions, and an N-hydroxysuccinimide (NHS) ester, which facilitates coupling with amine-containing biomolecules. The PEG4 chain serves as a flexible linker, enhancing solubility and reducing immunogenicity.

Recent advancements in click chemistry have further highlighted the potential of Propargyl-PEG4-CH2CO2-NHS in creating stable bioconjugates. Researchers have utilized this compound to develop advanced drug delivery systems, such as PEGylated liposomes and nanoparticles, which exhibit improved circulation half-life and targeted delivery capabilities. For instance, studies published in *Nature Biomedical Engineering* demonstrate how PEGylation enhances the stability of therapeutic proteins, reducing their clearance by the mononuclear phagocyte system.

In the realm of bioconjugation, Propargyl-PEG4-CH2CO2-NHS has been employed to create covalent linkages between proteins, peptides, and synthetic polymers. This capability is particularly valuable in the development of biosensors and diagnostic tools. A study in *Analytical Chemistry* reported the use of this compound to immobilize enzymes on gold nanoparticles, enabling the creation of highly sensitive biosensors for glucose detection.

The versatility of Propargyl-PEG4-CH2CO2-NHS extends to its application in materials science. Scientists have leveraged its reactivity to synthesize hydrogels with tunable mechanical properties. These hydrogels find applications in tissue engineering, where they serve as scaffolds for cell growth and differentiation. Research published in *Advanced Materials* highlights how PEG-based hydrogels can mimic the extracellular matrix, providing an optimal environment for stem cell differentiation.

Moreover, the integration of Propargyl-PEG4-CH2CO2-NHS into click chemistry workflows has streamlined the synthesis of complex biomolecular assemblies. Its ability to undergo rapid and specific cycloaddition reactions with azides or alkynes has made it a cornerstone in the field of chemical biology. A study in *Journal of the American Chemical Society* demonstrated how this compound can be used to create dynamic crosslinking networks, enabling real-time monitoring of biochemical processes.

Despite its widespread use, ongoing research continues to explore new applications and optimizations for Propargyl-PEG4-CH2CO2-NHS. For example, chemists are investigating methods to enhance its stability under physiological conditions while maintaining its reactivity. Additionally, efforts are being made to develop scalable synthesis routes for this compound to meet the growing demand from both academic and industrial sectors.

In conclusion, Propargyl-PEG4-CH2CO2-NHS stands as a testament to the power of chemical innovation in advancing biomedical research. Its unique combination of reactivity, biocompatibility, and versatility makes it an indispensable tool for scientists across various disciplines. As research progresses, we can expect even more groundbreaking applications for this remarkable compound.